2-[4-(Dimethylamino)pyridazin-3-yl]ethanol;hydrochloride

• IUPAC Name: 2-[4-(dimethylamino)pyridazin-3-yl]ethanol;hydrochloride
• InChI: InChI=1S/C8H13N3O.ClH/c1-11(2)8-3-5-9-10-7(8)4-6-12;/h3,5,12H,4,6H2,1-2H3;1H
• InChI Key: LASUVOZRWNNTNY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=C(N=NC=C1)CCO.Cl
• Molecular Formula: C8H14ClN3O
• Molecular Weight: 203.67 g/mol
• CAS No.: 2361643-76-5

Description

“2-[4-(Dimethylamino)pyridazin-3-yl]ethanol;hydrochloride” is a chemical compound with the CAS Number: 2361643-76-5. It has a molecular weight of 203.67. The IUPAC name for this compound is 2-(4-(dimethylamino)pyridazin-3-yl)ethan-1-ol hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H13N3O.ClH/c1-11(2)8-3-5-9-10-7(8)4-6-12;/h3,5,12H,4,6H2,1-2H3;1H. This indicates the molecular structure of the compound.

It is stored at a temperature of 4 degrees Celsius. The physical form of the compound is a powder.

Scientific Research Applications

Antioxidants and Ethanol Research

Research has explored the role of antioxidants in mitigating the teratogenic effects of ethanol, suggesting a potential area of study for related compounds in understanding and counteracting ethanol-induced oxidative stress. Cohen‐Kerem and Koren (2003) reviewed the experimental data on antioxidant effects in models of fetal alcohol syndrome, highlighting the potential for antioxidant treatment in alcohol-consuming mothers to reduce fetal alcohol damage (Cohen‐Kerem & Koren, 2003).

Enzymatic Activity and Alcohol

Studies on the microsomal ethanol-oxidizing system (MEOS) and the role of cytochrome P450 enzymes in ethanol metabolism have provided insights into the cellular mechanisms of ethanol tolerance and susceptibility to liver damage. Lieber (1999) detailed the physiological role of MEOS and its induction after chronic ethanol consumption, contributing to increased drug tolerance and susceptibility to hepatotoxic agents (Lieber, 1999).

Ethanol Production and Hydrolysis

The hydrolysis of lignocellulosic materials for ethanol production has been a significant focus, with Sun and Cheng (2002) reviewing the challenges and advancements in improving the yield and cost-effectiveness of cellulose hydrolysis for ethanol production (Sun & Cheng, 2002).

Genetic Polymorphism in Alcohol Metabolism

Research into genetic polymorphism in CYP2E1, a key enzyme in alcohol metabolism, has provided insights into individual variability in response to ethanol exposure. Neafsey et al. (2009) discussed the impact of CYP2E1 genetic variants on susceptibility to ethanol-induced liver damage and the challenges in linking specific polymorphisms to enzyme function (Neafsey et al., 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Future Directions

While specific future directions for “2-[4-(Dimethylamino)pyridazin-3-yl]ethanol;hydrochloride” were not found in the search results, it’s worth noting that diazine alkaloids, including pyridazine derivatives, have been reported to exhibit a wide range of pharmacological activities. This suggests that there may be potential for further exploration and development of these compounds in various therapeutic applications.